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Compound of Interest

Compound Name: 3,4-Dinitrobenzoic acid

Cat. No.: B044879

Introduction

3,4-Dinitrobenzoic acid (CAS No: 528-45-0) is a nitroaromatic compound used as a
laboratory chemical and an intermediate in various synthetic processes.[1][2][3] With the
molecular formula C7H4N206 and a molecular weight of 212.12 g/mol , this off-white or yellow
crystalline solid presents several potential hazards that necessitate careful handling and a
thorough understanding of its safety profile.[1][2][4] This guide provides an in-depth overview of
the safety, hazards, and handling procedures for 3,4-Dinitrobenzoic acid, tailored for
researchers, scientists, and professionals in drug development.

Hazard Identification and GHS Classification

3,4-Dinitrobenzoic acid is classified as hazardous under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1][5] The primary hazards are related to
irritation and acute toxicity if ingested.[1] The Globally Harmonized System (GHS) classification
is summarized below.

Table 1: GHS Hazard Classification for 3,4-Dinitrobenzoic Acid
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
. GHSO07
Acute Toxicity, . . H302: Harmful
Category 4 (Exclamation Warning .
Oral if swallowed[1]
Mark)

Skin GHSO07 H315: Causes
Corrosion/Irritatio  Category 2 (Exclamation Warning skin irritation[1]
n Mark) [4]16]
Serious Eye GHSO07 H319: Causes
Damage/Eye Category 2 (Exclamation Warning serious eye
Irritation Mark) irritation[1][4][6]
Specific Target

o GHSO07 H335: May
Organ Toxicity i . .
(Sing| Category 3 (Exclamation Warning cause respiratory

ingle
g Mark) irritation[1][4]

Exposure)

| Germ Cell Mutagenicity | Category 2 | GHSO08 (Health Hazard) | Warning | H341: Suspected of
causing genetic defects[4] |

Note: The GHSO08 pictogram and H341 statement are based on aggregated notifications to the

ECHA C&L Inventory, where 10.9% of notifications included this classification.[4]

Precautionary Measures

A comprehensive set of precautionary statements is associated with the handling of 3,4-

Dinitrobenzoic acid. These are designed to minimize risk and ensure safe laboratory

practices.

Table 2: Key Precautionary Statements (GHS)
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Code Precautionary Statement
Prevention
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.[1][7]
264 Wash face, hands and any exposed skin
thoroughly after handling.[1][6]
Do not eat, drink or smoke when using this
P270
product.[8]
5280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][6]
Response
IF SWALLOWED: Call a POISON CENTER or
P301 + P312 o
doctor/physician if you feel unwell.[7]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[1][6]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[8]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][8]

Storage
Store in a well-ventilated place. Keep container
P403 + P233 )
tightly closed.[1][8]
P405 Store locked up.[1]
Disposal

| P501 | Dispose of contents/container to an approved waste disposal plant.[1][8] |

Physicochemical and Toxicological Data
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The physical properties of 3,4-Dinitrobenzoic acid are crucial for determining appropriate
storage and handling conditions. While comprehensive toxicological data is limited, the known
values are presented here.

Table 3: Physical, Chemical, and Toxicological Properties

Property Value

Physical State Solid, Yellow crystalline powder[1][9][10]
Melting Point 163 - 166 °C (325.4 - 330.8 °F)[1][5][10]

Flash Point 208.4 °C (estimate)[10]

Water Solubility 6.7 g/L (at 25 °C)[10]

Vapor Pressure 1.41 x 10~ mm Hg[11]

Stability Stable under normal conditions.[1][6][9]
Incompatible Materials Strong oxidizing agents, Strong bases[1][9]

Nitrogen oxides (NOx), Carbon monoxide (CO),

Hazardous Decomposition o
Carbon dioxide (CO2)[1][9]

| Acute Toxicity | The toxicological properties of this substance have not been fully investigated.

(11

Experimental Protocols and Methodologies

The hazard classifications presented in this guide are derived from standardized tests. While
the specific laboratory reports for 3,4-Dinitrobenzoic acid are not publicly available, the
classifications are determined by methodologies outlined in guidelines such as those from the
Organisation for Economic Co-operation and Development (OECD).

» Skin Irritation (Category 2): This classification is typically determined using OECD Test
Guideline 404 (Acute Dermal Irritation/Corrosion). The protocol involves applying the
substance to the skin of an animal model (historically, rabbits) and observing for signs of
erythema (redness) and edema (swelling) over a set period.
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o Eye Irritation (Category 2): OECD Test Guideline 405 (Acute Eye Irritation/Corrosion) is the
standard method. It involves applying the test substance to one eye of an animal and

observing for effects on the cornea, iris, and conjunctiva.

o Acute Oral Toxicity (Category 4): Determined by methods like OECD Test Guideline 420
(Acute Oral Toxicity - Fixed Dose Procedure), which involves administering the substance to
fasted animals and observing for mortality and toxic effects to determine a lethal dose (LD50)

range.

Visualized Workflows and Relationships

To ensure safe handling and emergency preparedness, the following logical diagrams illustrate
key processes and relationships concerning the hazards of 3,4-Dinitrobenzoic acid.
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Risk Assessment & Planning

Chemical Identification
(3,4-Dinitrobenzoic Acid)

:

Review GHS Classification
(H302, H315, H319, H335)

:

Consult Safety Data Sheet (SDS)

:

Conduct Task-Specific
Risk Assessment

Control Measures
A4

Engineering Controls
(Fume Hood, Ventilation)

:

Select Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

:

Define Safe Handling
& Storage Procedures

Emergency Rreparedness
v

Locate First Aid
(Eyewash, Safety Shower)

:

Prepare Spill Kit

:

Establish Emergency
Contact Information

Click to download full resolution via product page

Caption: Risk management workflow for 3,4-Dinitrobenzoic acid.
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Caption: Reactivity and incompatibility profile.
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Incident Occurs
(Spill or Exposure)

Assess Situation
(Ensure scene is safe)

Personal Exposure?

Yes (Ingestion)

Skin Contact: Eye Contact: Inhalation: Ingestion:
Wash with soap & water for 15 min. Rinse with water for 15 min. Move to fresh air. Rinse mouth.
Remove contaminated clothing. Remove contact lenses. Provide artificial respiration if needed. Do NOT induce vomiting.

Evacuate & Isolate Area

Seek Immediate
Medical Attention

Wear Appropriate PPE

Clean Up Spill:
Sweep up solid material.
Place in suitable disposal container.

Decontaminate Area

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Emergency response flowchart for spills or exposure.
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Detailed Safety Procedures

6.1 Handling and Storage

e Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[9]
Avoid the generation and accumulation of dust.[9] Prevent contact with skin, eyes, and
clothing.[9] Do not ingest or inhale.[9] Wash hands thoroughly after handling.[1]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[9]
Keep containers tightly closed when not in use.[1][9] The storage area should be locked up.

[1]
6.2 First Aid Measures In the event of exposure, immediate action is critical.

Table 4: First Aid Measures for 3,4-Dinitrobenzoic Acid

Exposure Route First Aid Instructions

Rinse immediately and cautiously with

plenty of water for at least 15 minutes,

holding eyelids open. Remove contact
Eye Contact .

lenses if present and easy to do.

Continue rinsing. If eye irritation persists,

get medical advice/attention.[1][6]

Wash off immediately with plenty of soap and
) water while removing all contaminated clothing
Skin Contact L .
and shoes. If skin irritation occurs, get medical

advice/attention.[1][6]

Remove the victim to fresh air and keep at rest
_ in a position comfortable for breathing. If not
Inhalation ) ) o o )
breathing, give artificial respiration. Get medical

attention if you feel unwell.[1][9]

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.[1][9] |
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6.3 Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
appropriate foam.[1][9]

e Specific Hazards: The substance may explode in a fire.[6] Thermal decomposition can
release irritating and toxic gases, including nitrogen oxides (NOx), carbon monoxide (CO),
and carbon dioxide (CO2).[1]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
with a full face-piece operated in pressure-demand mode, along with full protective gear.[1]

[9]
6.4 Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation. Evacuate unnecessary personnel. Avoid
breathing dust and prevent contact with skin and eyes.[1][7]

o Cleanup: Sweep up the material and shovel it into a suitable, labeled container for disposal.
[1] Avoid raising dust. Do not let the chemical enter the environment.[1]

Conclusion

3,4-Dinitrobenzoic acid is a hazardous chemical that requires stringent safety protocols. The
primary risks include skin, eye, and respiratory irritation, as well as being harmful if swallowed.
[1] There is also a noted suspicion of mutagenicity.[4] Adherence to GHS guidelines, proper
use of personal protective equipment, and a comprehensive understanding of emergency
procedures are paramount for researchers and scientists. By following the detailed procedures
in this guide, professionals can mitigate the risks associated with the handling and use of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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